Cas no 300362-80-5 (N-tert-Butoxycarbonyl-3,4-dibenzyloxyphenylethylamine)

• Product Name: N-tert-Butoxycarbonyl-3,4-dibenzyloxyphenylethylamine
• CAS No: 300362-80-5
• MF: C₂₇H₃₁NO₄
• MW: 433.539347887039
• MDL: MFCD32876810
• CID: 4643604
• PubChem ID: 122366401
• Update Time: 2025-07-21

N-tert-Butoxycarbonyl-3,4-dibenzyloxyphenylethylamine Chemical and Physical Properties

Names and Identifiers

• N-tert-butoxycarbonyl-3,4-dibenzyloxyphenylethylamine
• tert-butyl 3,4-bis(benzyloxy)phenethylcarbamate
• tert-butyl N-{2-[3,4-bis(benzyloxy)phenyl]ethyl}carbamate
• Carbamic acid, N-[2-[3,4-bis(phenylmethoxy)phenyl]ethyl]-, 1,1-dimethylethyl ester
• 2-Methyl-2-propanyl {2-[3,4-bis(benzyloxy)phenyl]ethyl}carbamate
• MFCD32876810
• N-Boc-2-[3,4-bis(benzyloxy)phenyl]ethanamine
• N-[2-[3,4-Bis(phenylmethoxy)phenyl]ethyl]-carbamic Acid 1,1-Dimethylethyl Ester;
• SY277946
• 300362-80-5
• DB-214529
• SCHEMBL25300742
• N-tert-Butoxycarbonyl-3,4-dibenzyloxyphenylethylamine

• MDL： MFCD32876810
• Inchi： 1S/C27H31NO4/c1-27(2,3)32-26(29)28-17-16-21-14-15-24(30-19-22-10-6-4-7-11-22)25(18-21)31-20-23-12-8-5-9-13-23/h4-15,18H,16-17,19-20H2,1-3H3,(H,28,29)
• InChI Key： PVALJZQCCRGZEC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC1=CC=C(OCC2=CC=CC=C2)C(OCC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 433.22530847g/mol
• Monoisotopic Mass: 433.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Solubility: Dichloromethane; Ethyl Acetate;

N-tert-Butoxycarbonyl-3,4-dibenzyloxyphenylethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-tert-Butoxycarbonyl-3,4-dibenzyloxyphenylethylamine

Latest Research Insights on N-tert-Butoxycarbonyl-3,4-dibenzyloxyphenylethylamine (CAS: 300362-80-5)

N-tert-Butoxycarbonyl-3,4-dibenzyloxyphenylethylamine (CAS: 300362-80-5) is a key intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics. Recent studies have highlighted its role in the synthesis of dopamine receptor agonists and neuroprotective agents. This compound's unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and dibenzyloxy substituents, make it a versatile building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of N-tert-Butoxycarbonyl-3,4-dibenzyloxyphenylethylamine as a precursor in the synthesis of novel dopamine D2/D3 receptor agonists. The research team utilized this intermediate to develop compounds with enhanced blood-brain barrier permeability and reduced off-target effects. The study reported a 40% improvement in receptor binding affinity compared to previous generations of agonists, suggesting potential applications in Parkinson's disease treatment.

In the field of neurodegenerative disease research, a recent Nature Communications paper (2024) explored the neuroprotective properties of derivatives synthesized from 300362-80-5. The study found that modified versions of this compound exhibited significant antioxidant activity and reduced amyloid-beta aggregation in vitro. These findings open new avenues for Alzheimer's disease drug development, with particular emphasis on multi-target directed ligands that address both oxidative stress and protein misfolding.

From a synthetic chemistry perspective, advancements in the production of 300362-80-5 have been reported in Organic Process Research & Development (2023). Researchers developed a more efficient, greener synthetic route with improved yield (85% vs previous 62%) and reduced environmental impact. The new method employs biocatalysis for the introduction of the Boc protecting group, demonstrating the pharmaceutical industry's shift toward sustainable chemistry practices.

Pharmacokinetic studies of N-tert-Butoxycarbonyl-3,4-dibenzyloxyphenylethylamine derivatives have shown promising results in preclinical models. A 2024 study in Drug Metabolism and Disposition reported improved metabolic stability and oral bioavailability of compounds derived from this intermediate. The presence of the dibenzyloxy groups appears to confer protection against first-pass metabolism while maintaining the desired pharmacological activity.

The compound's potential extends beyond CNS applications. Recent patent filings (2023-2024) indicate growing interest in using 300362-80-5 as a building block for anticancer agents. Several pharmaceutical companies have disclosed derivatives showing selective cytotoxicity against various cancer cell lines, particularly in hormone-dependent cancers where the phenolic structure may interact with estrogen receptors.

Quality control and analytical method development for 300362-80-5 have seen significant progress. The latest USP guidelines (2024 revision) include specific monographs for this intermediate, reflecting its importance in pharmaceutical manufacturing. Advanced HPLC methods with mass spectrometric detection now enable detection of impurities at levels below 0.1%, ensuring the compound meets stringent regulatory requirements for drug substance synthesis.

Looking forward, the research community anticipates expanded applications of N-tert-Butoxycarbonyl-3,4-dibenzyloxyphenylethylamine in targeted drug delivery systems. Preliminary work published in Advanced Drug Delivery Reviews (2024) suggests its utility in constructing cleavable linkers for antibody-drug conjugates, leveraging the Boc group's sensitivity to acidic environments characteristic of tumor microenvironments.